Cas no 127341-37-1 (2-(pyrrolidin-3-yloxy)benzonitrile)

• Product Name: 2-(pyrrolidin-3-yloxy)benzonitrile
• CAS No: 127341-37-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6061866
• PubChem ID: 15624036
• Update Time: 2025-05-24

2-(pyrrolidin-3-yloxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-3-yloxy)benzonitrile
• 3-(2-CYANOPHENOXY)PYRROLIDINE
• Benzonitrile, 2-(3-pyrrolidinyloxy)-

• Inchi： 1S/C11H12N2O/c12-7-9-3-1-2-4-11(9)14-10-5-6-13-8-10/h1-4,10,13H,5-6,8H2
• InChI Key： VKMTWOYNRLOFJE-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1OC1CCNC1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 351.3±32.0 °C(Predicted)
• pka: 9.16±0.10(Predicted)

Additional information on 2-(pyrrolidin-3-yloxy)benzonitrile

2-(Pyrrolidin-3-yloxy)Benzonitrile: A Comprehensive Overview

2-(Pyrrolidin-3-yloxy)Benzonitrile, a compound with the CAS registry number 127341-37-1, is an intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as PBO-BN (Pyrrolidinone Oxide Benzonitrile), is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocyclic compound. Its structure consists of a benzonitrile group attached to a pyrrolidin-3-yl ether moiety, making it a versatile building block for various chemical transformations.

The synthesis of 2-(Pyrrolidin-3-yloxy)Benzonitrile typically involves multi-step processes, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the reliance on hazardous reagents. For instance, researchers have employed transition metal catalysts such as palladium and nickel to facilitate cross-coupling reactions, significantly improving the yield and purity of the compound.

One of the most notable applications of 2-(Pyrrolidin-3-yloxy)Benzonitrile is in the development of bioactive molecules. The compound serves as an intermediate in the synthesis of various pharmaceutical agents, particularly those targeting central nervous system disorders. Its ability to form stable ether linkages makes it an ideal candidate for constructing complex molecular architectures. For example, studies have shown that derivatives of this compound exhibit potent antidepressant activity, potentially through modulation of serotonin reuptake.

In addition to its role in drug discovery, 2-(Pyrrolidin-3-yloxy)Benzonitrile has found utility in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has focused on incorporating this compound into conjugated polymers to enhance their charge transport properties, paving the way for next-generation electronic devices.

The chemical stability and reactivity of 2-(Pyrrolidin-3-yloxy)Benzonitrile are attributes that make it highly valuable in organic synthesis. The benzonitrile group provides a site for further functionalization, enabling the construction of diverse molecular frameworks. For instance, researchers have utilized this compound as a precursor for synthesizing heterocyclic compounds, which are essential components in many biologically active molecules.

From an environmental standpoint, the synthesis and application of 2-(Pyrrolidin-3-yloxy)Benzonitrile have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, reducing waste and energy consumption. This aligns with global efforts to promote sustainable chemical practices while maintaining high standards of product quality.

In conclusion, 2-(Pyrrolidin-3-yloxy)Benzonitrile is a multifaceted compound with significant potential across various scientific disciplines. Its role as an intermediate in drug development, its contributions to materials science, and its adaptability in organic synthesis underscore its importance in modern chemistry. As research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.